![molecular formula C11H12O B6302563 2,3-Dimethylindan-1-one CAS No. 36230-99-6](/img/structure/B6302563.png)
2,3-Dimethylindan-1-one
Overview
Description
2,3-Dimethylindan-1-one (DMI-1) is an organic compound that is a colorless liquid with a sweet, aromatic odor. It is a member of the family of indanones, which are cyclic ketones with a five-membered ring containing two methyl groups. DMI-1 is a versatile compound that has a wide range of applications in the fields of science, medicine, and industry. In
Scientific Research Applications
2,3-Dimethylindan-1-one is used in a variety of scientific research applications, including as a solvent in the synthesis of other compounds, as a reagent in organic synthesis, and as a catalyst in the production of polymers. In addition, this compound has been used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and antiviral drugs.
Mechanism of Action
The mechanism of action of 2,3-Dimethylindan-1-one is not fully understood, but it is believed to involve the formation of a reactive intermediate, which then reacts with the substrate to form the desired product. This reaction is typically catalyzed by a Lewis acid, such as sulfuric acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood, but it has been shown to have anti-inflammatory, anti-bacterial, and anti-viral properties. It has also been found to have an inhibitory effect on the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2,3-Dimethylindan-1-one in lab experiments include its low toxicity, low cost, and wide range of applications. However, it is important to note that this compound is a flammable liquid and should be handled with care in the laboratory.
Future Directions
Future research on 2,3-Dimethylindan-1-one could focus on further exploring its biochemical and physiological effects, as well as its potential applications in the fields of medicine and industry. Additionally, further research could be done to explore the potential of using this compound as a catalyst in the production of polymers. Finally, further research could be done to explore the potential of using this compound as a reagent in organic synthesis.
properties
IUPAC Name |
2,3-dimethyl-2,3-dihydroinden-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O/c1-7-8(2)11(12)10-6-4-3-5-9(7)10/h3-8H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLNAGKGNWQUMFR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(=O)C2=CC=CC=C12)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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